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Compound of Interest

Compound Name: OJT008

Cat. No.: B15564623

Get Quote

For researchers, scientists, and drug development professionals handling OJT008, a potent

tuberculosis inhibitor, adherence to strict disposal protocols is paramount for ensuring

laboratory safety and environmental protection.[1] In the absence of a specific Safety Data

Sheet (SDS), OJT008 must be treated as a hazardous and potentially biohazardous chemical.

[1] All materials contaminated with this compound are to be disposed of as hazardous chemical

waste.[1]

Personal Protective Equipment (PPE)
Before commencing any disposal activities, personnel must be equipped with the appropriate

PPE to prevent exposure.[1]
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PPE Item Specification Rationale

Gloves Nitrile, double-gloved
Protects against skin contact

and chemical permeation.[1]

Eye Protection Safety goggles or a face shield
Prevents splashes and contact

with mucous membranes.[1]

Lab Coat
Chemical-resistant, long-

sleeved

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection Fume hood

All handling of the pure

compound or concentrated

solutions should be performed

in a certified chemical fume

hood to prevent inhalation of

aerosols or dust.[1]

Waste Segregation and Disposal Procedures
Proper segregation of waste is critical to prevent accidental chemical reactions and ensure

compliant disposal.[1]

1. Solid Waste:

Description: Includes personal protective equipment (PPE), contaminated labware, and other

solid materials that have come into contact with OJT008.[1]

Procedure:

Collect all solid waste in a designated, leak-proof container lined with a hazardous waste

bag.[1]

The container must be clearly labeled as "Hazardous Chemical Waste" and specify

"Tuberculosis Inhibitor 8".[1]

Keep the container closed when not in use.[1]

2. Liquid Waste:
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Description: Includes unused OJT008 solutions and solvent rinses of contaminated

glassware.[1] OJT008 is often dissolved in dimethyl sulfoxide (DMSO) for experimental use.

Procedure:

Collect all liquid waste in a dedicated, shatter-proof, and chemically compatible container

(e.g., high-density polyethylene or glass bottle).[1]

Do not mix with other incompatible waste streams.[1]

The container must have a hazardous waste tag detailing all constituents, including

solvents and their approximate concentrations.[1]

Keep the container securely capped and stored in secondary containment to prevent

spills.[1]

3. Sharps Waste:

Description: Includes any contaminated needles, syringes, or other sharp objects.[1]

Procedure:

Place all sharps directly into a designated, puncture-proof sharps container.[1]

The container must be labeled as "Hazardous Chemical Sharps Waste" and specify

"Tuberculosis Inhibitor 8".[1]

Decontamination Protocol
All non-disposable equipment and work surfaces must be decontaminated after handling

OJT008.[1]

Glassware:

Rinse with a suitable organic solvent (e.g., ethanol or acetone) to solubilize the compound.

[1]

Collect the solvent rinse as hazardous liquid waste.[1]
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Wash with laboratory detergent and rinse thoroughly with deionized water.[1]

Work Surfaces:

Wipe down the surface with a detergent solution.[1]

Follow with a wipe-down using 70% ethanol.[1]

Dispose of all wipes as solid hazardous waste.[1]

Spill Management
Small Spills: Use a chemical spill kit to absorb the material. Treat all spill cleanup materials

as hazardous waste.[1]

Large Spills: Evacuate the area and immediately contact your institution's Environmental

Health and Safety (EHS) department.[1]

Waste Storage and Final Disposal
Store all hazardous waste in a designated Satellite Accumulation Area (SAA) that is clearly

marked and away from general laboratory traffic.[1] Schedule a pickup with your institution's

EHS department for final disposal.[1]

Experimental Workflow for OJT008 Disposal
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Caption: Workflow for the proper disposal of OJT008 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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